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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135 Get Quote

Essential Safety and Handling Guide: Sodium
Percarbonate
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Sodium Percarbonate.

The following procedural guidance details the necessary personal protective equipment (PPE),

operational plans for handling and storage, and emergency procedures for spills and disposal.

Hazard and Exposure Data
Sodium Percarbonate is a strong oxidizer that can cause serious eye damage and is harmful

if swallowed or in contact with skin.[1] It is crucial to understand its properties to ensure safe

handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b100135?utm_src=pdf-interest
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/S1601_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

GHS Hazard Class

Oxidizing solid (Cat. 2/3),

Acute toxicity - Oral (Cat. 4),

Serious eye damage (Cat. 1)

[1][2][3][4]

Signal Word Danger [1][3]

Hazard Statements

H272: May intensify fire;

oxidizer. H302: Harmful if

swallowed. H318: Causes

serious eye damage.

[2][3][4]

pH ~10.4 (1% aqueous solution) [3]

Decomposition Temp. Begins at > 55°C (> 131°F) [3]

Solubility in Water 14 g/100 mL at 20°C [3]

PNEC (Aquatic)
0.035 mg/L (freshwater and

marine)
[5]

Personal Protective Equipment (PPE) Protocol
Selection and use of appropriate PPE are mandatory to prevent exposure. The level of

protection should correspond to the scale and nature of the procedure being performed.

Eye and Face Protection:

Required: Tight-sealing safety goggles with side protection must be worn for all

procedures.[1][5]

Recommended for Spills/Splashes: A full-face visor should be worn in addition to goggles

when handling large quantities or during spill cleanup.[6]

Hand Protection:

Required: Wear suitable chemical-resistant, impervious gloves tested according to EN

374.[1][5]
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Recommended Materials: PVC, neoprene, or rubber gloves are appropriate.[7]

Prohibited Materials: Do not use leather or cotton gloves, as they offer no protection and

can absorb the chemical, posing a fire risk if contaminated.

Skin and Body Protection:

Required: A lab coat or long-sleeved protective clothing is mandatory.[1] A chemical-

resistant apron provides an additional layer of safety.[1]

For Large Spills: A full PVC or rubber suit may be required for extensive spills to prevent

skin contact.[6]

Respiratory Protection:

Standard Handling: Under normal laboratory conditions with adequate local exhaust

ventilation, respiratory protection is typically not required.[1]

Required for Dust/Aerosols: If handling procedures generate dust or aerosols, or if

ventilation is inadequate, a suitable particulate respirator must be used.[2]

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is critical for laboratory safety and

environmental protection.

Handling and Storage Procedures
Safe Handling:

Ventilation: Always handle Sodium Percarbonate in a well-ventilated area, using local

exhaust ventilation (e.g., a fume hood) to minimize dust inhalation.[1][8]

Avoid Contamination: Keep the chemical away from heat, sparks, open flames, and all

combustible materials such as wood, paper, and oil.[1][4][9] It is incompatible with strong

acids, strong bases, and organic materials.[1][9]

Prevent Dust: Avoid actions that create dust.[2][3]
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Hygiene: Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in the

designated work area.[1][2]

Emergency Equipment: Ensure that safety showers and eyewash stations are unobstructed

and immediately accessible.[2][6]

Storage Plan:

Store in a cool, dry, and well-ventilated location away from direct sunlight and moisture.[2][6]

[10]

Keep containers tightly closed and clearly labeled.[2][5]

Store separately from incompatible and combustible materials.[5][6][10]

Use a "first in, first out" inventory system and do not stack containers.[6]

Spill and Disposal Procedures
Spill Cleanup Protocol:

Evacuate: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all heat and ignition sources from the vicinity.[2]

Don PPE: Equip appropriate PPE, including safety goggles, face shield, gloves, and

protective clothing. Respiratory protection may be necessary if dust is present.[2][6]

Containment: Prevent the spill from entering drains or waterways.[7]

Cleanup:

Carefully sweep or shovel the spilled solid material.[3][7]

Place the collected material into a clean, dry, properly labeled, and vented container for

disposal.[6]
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Crucially, do not return spilled material to its original container, as contamination can

cause decomposition.[2][6]

Decontamination: After the solid is removed, flush the area with large amounts of water.[1][2]

Disposal Plan:

All waste materials must be disposed of in accordance with local, regional, and national

environmental regulations.[1][2]

Sodium Percarbonate can be neutralized for disposal by slowly dissolving it in a large

volume of water. This process decomposes the compound into sodium carbonate and

hydrogen peroxide, which are less hazardous.[11] The diluted solution can then be

discharged into a suitable waste stream as permitted by regulations.[11]

Empty containers may retain product residue and pose a fire hazard; they must be handled

as hazardous waste.[2]

Procedural Workflow Diagram
The following diagram illustrates the decision-making process for selecting the appropriate

level of Personal Protective Equipment based on the handling task.
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Task Assessment

Routine Handling PPE

Spill / Emergency PPE

Identify Handling Task

Routine Handling or Spill/Emergency?

Standard PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

(e.g., PVC, Neoprene)

Routine Handling

Enhanced PPE:
- Tight-Sealing Goggles & Face Shield

- Chemical-Resistant Apron/Suit
- Heavy-Duty Gloves

- Particulate Respirator

Spill / Emergency

Adequate Ventilation?

No Respirator Needed

Yes

Add Particulate Respirator

No / Dust Generated

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Sodium Percarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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